Cas no 71675-46-2 (methyl 6-phenoxypyridine-2-carboxylate)

• Product Name: methyl 6-phenoxypyridine-2-carboxylate
• CAS No: 71675-46-2
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD28977438
• CID: 545214
• PubChem ID: 12879154
• Update Time: 2025-10-29

methyl 6-phenoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 6-phenoxy-, methyl ester
• methyl 6-phenoxypyridine-2-carboxylate
• 71675-46-2
• Z2311329604
• Methyl6-phenoxypicolinate
• SCHEMBL7608437
• DTXSID30512186
• EN300-21004790
• Methyl 6-phenoxypicolinate

• MDL： MFCD28977438
• Inchi： 1S/C13H11NO3/c1-16-13(15)11-8-5-9-12(14-11)17-10-6-3-2-4-7-10/h2-9H,1H3
• InChI Key： UYCJBIXAXDWOTK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)OC)N=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 229.07393
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• PSA: 48.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on methyl 6-phenoxypyridine-2-carboxylate

Methyl 6-phenoxypyridine-2-carboxylate (CAS No. 71675-46-2): A Comprehensive Overview in Modern Chemical Biology

Methyl 6-phenoxypyridine-2-carboxylate (CAS No. 71675-46-2) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its phenoxypyridine core, represents a promising scaffold for the development of novel bioactive molecules. Its molecular structure, featuring a pyridine ring substituted with a phenoxy group and a carboxylate ester at the second position, endows it with distinctive chemical reactivity and biological potential.

The methyl 6-phenoxypyridine-2-carboxylate molecule has been extensively studied for its applications in medicinal chemistry, particularly in the design of inhibitors targeting various biological pathways. Recent advancements in computational chemistry have highlighted its role as a key intermediate in the synthesis of small-molecule drugs that exhibit potent activity against inflammatory and infectious diseases. The phenoxypyridine moiety, in particular, is recognized for its ability to interact with specific amino acid residues in protein targets, facilitating the development of high-affinity ligands.

In the realm of drug discovery, the< strong>CAS No. 71675-46-2 compound has been utilized as a building block for constructing more complex pharmacophores. Its versatility allows for modifications at multiple positions, enabling researchers to fine-tune its pharmacological profile. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism, such as kinases and cytochrome P450 enzymes. These findings underscore the importance of< strong>6-phenoxypyridine-2-carboxylate derivatives as candidates for preclinical and clinical studies.

The synthesis of< strong>methyl 6-phenoxypyridine-2-carboxylate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by the introduction of a phenoxy group and the formation of an ester linkage. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques not only streamline the synthesis but also allow for greater control over regioselectivity and stereoselectivity.

Recent studies have demonstrated the< strong>Methyl 6-phenoxypyridine-2-carboxylate's potential in modulating neurological pathways. Its structural features suggest interactions with neurotransmitter receptors and ion channels, making it a candidate for treating neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Preclinical trials have shown that certain derivatives exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This aligns with broader trends in pharmaceutical research aimed at identifying disease-modifying therapies.

The role of< strong>CAS No. 71675-46-2 in agrochemical applications is also noteworthy. Phenoxypyridine derivatives have been explored as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants. The< strong>methyl 6-phenoxypyridine-2-carboxylate scaffold provides a basis for developing environmentally friendly agrochemicals that offer effective pest control while minimizing ecological impact. Such innovations are critical in addressing global food security challenges amid climate change concerns.

In conclusion, methyl 6-phenoxypyridine-2-carboxylate (CAS No. 71675-46-2) stands out as a versatile and biologically relevant compound with far-reaching implications in chemical biology and drug discovery. Its unique structural attributes enable diverse applications across therapeutic areas, from oncology to neurology, while its synthetic accessibility makes it an invaluable tool for medicinal chemists. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in shaping the future of pharmaceutical innovation.